Cas no 5728-33-6 (3'-Methyl1,1'-biphenyl-4-carboxylic Acid)

3'-Methyl1,1'-biphenyl-4-carboxylic Acid structure

5728-33-6 structure

Product Name:3'-Methyl1,1'-biphenyl-4-carboxylic Acid

CAS No:5728-33-6

Molecular Formula:C₁₄H₁₂O₂

Molecular Weight:212.24388

MDL:MFCD03424590

CID:366493

PubChem ID:2759816

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Properties

Names and Identifiers

- 3'-Methyl-[1,1'-biphenyl]-4-carboxylic acid
- 3'-Methylbiphenyl-4-carboxylic acid
- [1,1'-Biphenyl]-4-carboxylic acid, 3'-methyl-
- 3'-Methyl-biphenyl-4-carboxylic acid
- 4-(3-methylphenyl)benzoic acid
- 3'-Methyl-biphenyl-4-carbonsaeure
- AMTDA069
- 3'-Methyl-1,1'-biphenyl-4-carboxylic acid
- SCHEMBL2610268
- 4-(m-tolyl)-benzoic acid
- DTXSID50374920
- CS-0207222
- BDBM50060995
- AS-2100
- MFCD03424590
- 4-(3-Methylphenyl)benzoic acid
- AKOS000805691
- FT-0709095
- 5728-33-6
- 3''-Methyl-biphenyl-4-carboxylic acid
- BB 0222356
- 3'-Methyl-[1,1'-biphenyl]-4-carboxylicacid
- 3'-methyl-4-biphenylcarboxylic acid
- A831368
- CHEMBL106291
- 3'-METHYL [1,1'-BIPHENYL]-4-CARBOXYLIC ACID
- AKOS BAR-0004
- CHEMBRDG-BB 4400412
- RARECHEM AL BE 1342
- 4-(3-Tolyl)benzoic acid
- DB-028015
- +Expand
- MDL： MFCD03424590
- InChIKey： CVFLWXCNPWFJEH-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H12O2/c1-10-3-2-4-13(9-10)11-5-7-12(8-6-11)14(15)16/h2-9H,1H3,(H,15,16)
- SMILES： CC1=CC(=CC=C1)C2=CC=C(C=C2)C(=O)O

Computed Properties

Exact Mass: 212.08400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 212.084
Heavy Atom Count: 16
Complexity: 241
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 3.36020
PSA: 37.30000
Refractive Index: 1.597
Water Partition Coefficient: Slightly soluble in water.
Boiling Point: 375.7±21.0 °C at 760 mmHg
Melting Point: 209℃
Flash Point: 197.1±24.0 °C
Color/Form: NA
Solubility: Slightly soluble in water.
pka: 4.19±0.10(Predicted)
Density: 1.156

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Dangerous goods sign： Xi
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Customs Data

HS CODE：2916399090

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EBOW-100mg	3'-METHYLBIPHENYL-4-CARBOXYLIC ACID	5728-33-6	98%	100mg	$54.00
A2B Chem LLC	AG67536-100mg	4-(3-Methylphenyl)benzoic acid	5728-33-6	98%	100mg	$38.00	2024-04-19
abcr	AB469584-1 g	3'-Methylbiphenyl-4-carboxylic acid, min. 95%; .	5728-33-6		1g	€99.10	2023-04-21
AK Scientific	AMTDA069-1g	3'-Methylbiphenyl-4-carboxylic acid	5728-33-6	97%	1g	$34	2024-07-19
Alichem	A019113463-5g	3'-Methyl-[1,1'-biphenyl]-4-carboxylic acid	5728-33-6	97%	5g	$365.31	2023-09-01
Apollo Scientific	OR7518-1g	3'-Methyl-[1,1'-biphenyl]-4-carboxylic acid	5728-33-6		1g	£12.00	2024-07-28
Crysdot LLC	CD12059730-25g	3'-Methyl-[1,1'-biphenyl]-4-carboxylic acid	5728-33-6	97%	25g	$440
eNovation Chemicals LLC	Y1001836-25g	4-(3-Methylphenyl)benzoic acid	5728-33-6	95%	25g	$500	2022-09-10
Fluorochem	014239-1g	4-(3-Methylphenyl)benzoic acid	5728-33-6	95%	1g	￡38.00	2022-03-01
Key Organics Ltd	AS-2100-0.5G	3′-Methyl-biphenyl-4-carboxylic acid	5728-33-6	>95%	0.5g	£21.00	2023-09-08

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Synthesis

Synthetic Circuit 1

7383-90-6

613-33-2

612-75-9

611-61-0

611-43-8

5728-33-6

400744-83-4

222180-23-6

222180-20-3

222180-19-0

216443-78-6

158619-46-6

147404-69-1

116470-54-3

92152-01-7

70916-98-2

36393-42-7

787-70-2

720-73-0

612-87-3

606-80-4

606-75-7

Reaction Conditions

1.1 Catalysts: Cobalt diacetate Solvents: Acetic acid ; 2 h, 500 psi, 130 °C

Reference

: A process for selective aerobic oxidation of dimethylbiphenyl derivatives

, United States, , ,

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Raw materials

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Preparation Products

3'-Methyl1,1'-biphenyl-4-carboxylic Acid Related Literature

1. 425. The synthesis of 3′-methyl-4′-nitrobiphenylcarboxylic acids by the reaction of 3-methyl-4-nitrobenzenediazonium acetate with methyl benzoate

E. Boyland,J. W. Gorrod J. Chem. Soc. 1962 2209

5728-33-6 (3'-Methyl1,1'-biphenyl-4-carboxylic Acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:5728-33-6)3'-Methyl1,1'-biphenyl-4-carboxylic Acid

Purity:99%/99%/99%/99%

Quantity:10g/25g/50g/100g

Price($):222.0/443.0/776.0/1330.0